Cas no 1261918-66-4 (5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol)

• Product Name: 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol
• CAS No: 1261918-66-4
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18314046
• CID: 2763414
• PubChem ID: 53219723
• Update Time: 2025-10-29

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID60684547
• 5-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-2-FLUOROPHENOL
• Methyl 3-chloro-4'-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 1261918-66-4
• MFCD18314046
• 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol, 95%
• 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol

• MDL： MFCD18314046
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-4-2-8(6-11(10)15)9-3-5-12(16)13(17)7-9/h2-7,17H,1H3
• InChI Key： YQCFGRNWUKPJPH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol

Introduction to 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (CAS No. 1261918-66-4)

5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (CAS No. 1261918-66-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a fluoro-substituted phenol moiety linked to a chloro- and methoxycarbonyl-substituted phenyl group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol is composed of a phenolic ring with a fluorine atom at the 2-position, which is attached to another phenyl ring substituted with a chlorine atom at the 3-position and a methoxycarbonyl group at the 4-position. The presence of these functional groups contributes to the compound's hydrophobicity, electronic properties, and reactivity, making it an interesting molecule for both academic and industrial research.

In recent years, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its unique combination of substituents allows for the modulation of various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that compounds with similar structural features can exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them promising candidates for the development of new therapeutic agents.

One of the key areas of research involving 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol is its role in the development of anti-inflammatory drugs. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and cardiovascular disorders. Compounds with anti-inflammatory properties can help alleviate symptoms and improve patient outcomes. Recent studies have demonstrated that 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol and its derivatives can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

Beyond its anti-inflammatory properties, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol has also shown promise in the field of antimicrobial research. The presence of the fluoro-substituted phenol moiety can enhance the compound's ability to disrupt bacterial cell membranes, leading to increased permeability and cell death. This property makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacteria, which pose a significant threat to global health.

In addition to its therapeutic applications, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol has been explored as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in various chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. These reactions enable chemists to introduce additional functional groups or modify existing ones, thereby expanding the range of possible applications for this compound.

The synthesis of 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 2-fluorophenol with 3-chloro-4-methoxycarbonylbenzeneboronic acid using palladium-catalyzed cross-coupling reactions such as Suzuki coupling. These methods have been optimized to achieve high efficiency and selectivity, making them suitable for large-scale production.

From a safety perspective, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored in a cool, dry place away from incompatible materials and handled with appropriate personal protective equipment (PPE) such as gloves and goggles. Proper disposal methods should also be followed to minimize environmental impact.

In conclusion, 5-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (CAS No. 1261918-66-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and properties make it an attractive candidate for further research and development, particularly in the areas of anti-inflammatory drugs, antimicrobial agents, and synthetic intermediates. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.